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Get Quote

MeOSuc-AAPV-AMC: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of MeOSuc-AAPV-AMC, a widely used fluorogenic substrate in
elastase research. This document details experimental protocols and presents key quantitative
data to facilitate its effective use in laboratory settings.

Core Chemical Properties and Structure

MeOSuc-AAPV-AMC, with the full chemical name N-(Methoxy-succinyl)-L-Alanyl-L-Alanyl-L-
Prolyl-L-Valyl-7-amino-4-methylcoumarin, is a synthetic tetrapeptide covalently linked to a
fluorescent reporter molecule, 7-amino-4-methylcoumarin (AMC).[1][2][3] Its design as a
fluorogenic substrate is predicated on the specific recognition and cleavage of the peptide
sequence by elastases, particularly human neutrophil elastase.[4][5]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15553072#bc-rfq
https://www.benchchem.com/product/b15553072/docs?utm_src=pdf-body#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072/docs?utm_src=pdf-body#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.medchemexpress.com/meosuc-aapv-amc.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4717840/
https://www.scbt.com/p/meosuc-aapv-amc-72252-90-5
https://www.benchchem.com/pdf/Probing_Neutrophil_Elastase_Activity_A_Technical_Guide_to_the_Mechanism_and_Application_of_MeOSuc_Ala_Ala_Pro_Val_pNA.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276905/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The substrate in its intact form exhibits minimal fluorescence. However, upon enzymatic

cleavage of the amide bond between the valine residue and the AMC group by elastase, the

highly fluorescent AMC molecule is released. This liberation of AMC results in a measurable

increase in fluorescence intensity, which is directly proportional to the elastase activity in the

sample. The excitation and emission maxima for the cleaved AMC are approximately 380 nm

and 460 nm, respectively.

Quantitative Data Summary

For ease of reference and experimental design, the key quantitative parameters of MeOSuc-

AAPV-AMC are summarized in the table below.

Property Value Source(s)
Molecular Weight 627.69 g/mol

Molecular Formula C31H41N509

CAS Number 72252-90-5

Excitation Wavelength (Ex) ~380 nm

Emission Wavelength (Em) ~460 nm

Michaelis Constant (Km)

130 pM for neutrophil elastase,

362 puM for human leukocyte

and porcine pancreatic

elastase
Purity >95% (HPLC)
Appearance White solid

Experimental Protocols

The following section provides a detailed methodology for a standard in vitro elastase activity
assay using MeOSuc-AAPV-AMC.

Reagent Preparation
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» Assay Buffer: A common buffer for elastase assays is 0.1 M Tris-HCI with 0.5 M NaCl,
adjusted to a pH of 8.0. Another suitable buffer is 200 mM Tris-HCI, 500 mM NacCl, and
0.05% Tween-20 at pH 8.0.

o Substrate Stock Solution: Due to its limited solubility in aqueous solutions, MeOSuc-AAPV-
AMC should be dissolved in an organic solvent such as dimethyl sulfoxide (DMSO) to
prepare a concentrated stock solution (e.g., 10-20 mM). Sonication may be required to fully
dissolve the compound. Store the stock solution at -20°C or -80°C.

e Enzyme Solution: Prepare a stock solution of the elastase enzyme (e.g., human neutrophil
elastase) in an appropriate buffer, and dilute it to the desired working concentration in the
assay buffer immediately before use.

Assay Procedure (96-well plate format)

o Prepare Working Substrate Solution: Dilute the MeOSuc-AAPV-AMC stock solution in the
assay buffer to the desired final concentration. A typical final concentration is in the range of
10-400 pM. Note that some protocols suggest preparing a 2x concentrated working solution.

o Plate Setup: Add the appropriate volume of assay buffer, test compounds (inhibitors or
activators), and vehicle controls to the wells of a 96-well microplate.

e Enzyme Addition: Add the diluted enzyme solution to each well to initiate the reaction. The
final volume in each well should be consistent (e.g., 100-200 pL).

 Incubation: Incubate the plate at a controlled temperature, typically 37°C.

o Fluorescence Measurement: Measure the fluorescence intensity at regular intervals using a
microplate reader with excitation set to ~380 nm and emission to ~460 nm. The kinetic read
will allow for the determination of the reaction rate.

Data Analysis

The rate of the enzymatic reaction is determined by calculating the slope of the linear portion of
the fluorescence intensity versus time curve. This rate is proportional to the elastase activity.
For inhibitor studies, the percentage of inhibition can be calculated by comparing the reaction
rates in the presence and absence of the inhibitor.
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Visualized Pathways and Workflows

To further clarify the experimental process and the underlying mechanism, the following
diagrams are provided.

Fluorescence Emission
MeOSuc-AAPY | AMC Substrate Bindin: Enzymatic Cleavage MeOSUC-AAPY | Free AMC Ex: 380 nm, Em: 460 nm;

Click to download full resolution via product page

Diagram 1: Enzymatic cleavage of MeOSuc-AAPV-AMC by elastase.
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Diagram 2: A typical experimental workflow for an elastase assay.
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Storage and Solubility

Proper storage and handling of MeOSuc-AAPV-AMC are crucial for maintaining its stability
and performance.

o Storage: The solid compound should be stored at -20°C for long-term stability. Stock
solutions in DMSO should be stored at -80°C. It is important to protect the compound from
moisture and direct sunlight.

e Solubility: MeOSuc-AAPV-AMC is highly soluble in DMSO (up to 100 mg/mL) and DMF. It
has limited solubility in aqueous buffers, hence the need for an organic solvent to prepare a
stock solution. When diluting the DMSO stock in an aqueous buffer, ensure thorough mixing
to prevent precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. In situ and Multi-Substrate Detection of Elastase Enzymatic Activity External to
Microdialysis Sampling Probes using LC-ESI-MS - PMC [pmc.ncbi.nim.nih.gov]

e 3. scbt.com [scbt.com]
e 4. benchchem.com [benchchem.com]

¢ 5. Human Neutrophil Elastase: Characterization of Intra- vs. Extracellular Inhibition - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Chemical properties and structure of MeOSuc-AAPV-
AMC.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553072/docs#chemical-properties-and-structure-
of-meosuc-aapv-amc]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15553072/docs?utm_src=pdf-body#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072/docs?utm_src=pdf-body#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/meosuc-aapv-amc.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4717840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4717840/
https://www.scbt.com/p/meosuc-aapv-amc-72252-90-5
https://www.benchchem.com/pdf/Probing_Neutrophil_Elastase_Activity_A_Technical_Guide_to_the_Mechanism_and_Application_of_MeOSuc_Ala_Ala_Pro_Val_pNA.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11276905/
https://www.benchchem.com/product/b15553072/docs#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072/docs#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072/docs#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/product/b15553072/docs#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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